Cas no 879396-75-5 (2-(4-Fluorophenyl)cyclopropan-1-amine)

• Product Name: 2-(4-Fluorophenyl)cyclopropan-1-amine
• CAS No: 879396-75-5
• MF: C₉H₁₀FN
• MW: 151.180805683136
• MDL: MFCD11934370
• CID: 2619164
• Update Time: 2025-10-28

2-(4-Fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)cyclopropan-1-amine
• 2-(4-fluoro-phenyl)-cyclopropylamine
• 2-(4-Fluorophenyl)cyclopropanamine
• Cis-2-(4-fluorophenyl)cyclopropan-1-amine
• GTYFDGYGRFJTKJ-UHFFFAOYSA-N
• 2-(4-fluorophenyl)cyclopropylamine
• BCP16922
• 1174AJ
• SBB084043
• 2-(4-Fluorophenyl)-1-cyclopropanamine
• (1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine pound>>Cyclopropanamine, 2-(4-fluorophenyl)-, (1R,2S)-
• Ticagrelor Impurity 69 HCl
• 2-(4-Fluorophenyl)cyclopropan-1-amine

• MDL： MFCD11934370
• Inchi： 1S/C9H10FN/c10-7-3-1-6(2-4-7)8-5-9(8)11/h1-4,8-9H,5,11H2
• InChI Key： GTYFDGYGRFJTKJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• XLogP3: 1.6
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-Fluorophenyl)cyclopropan-1-amine

Comprehensive Guide to 2-(4-Fluorophenyl)cyclopropan-1-amine (CAS No. 879396-75-5): Properties, Applications, and Market Insights

2-(4-Fluorophenyl)cyclopropan-1-amine (CAS No. 879396-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated cyclopropylamine derivative features a unique structural motif combining a cyclopropane ring with a 4-fluorophenyl substituent, making it valuable for drug discovery and material science applications. The presence of both the amine functional group and fluorine atom contributes to its distinctive chemical behavior and biological activity.

The growing interest in cyclopropylamine-containing compounds stems from their importance as building blocks in medicinal chemistry. Researchers frequently search for "2-(4-Fluorophenyl)cyclopropan-1-amine synthesis" and "CAS 879396-75-5 applications," reflecting the compound's relevance in developing novel therapeutic agents. Its structural features make it particularly interesting for designing enzyme inhibitors and receptor modulators, especially in neurological and metabolic disorder research.

From a chemical perspective, 2-(4-Fluorophenyl)cyclopropan-1-amine demonstrates several notable characteristics. The cyclopropane ring introduces significant ring strain, which can influence both the compound's reactivity and its interactions with biological targets. The fluorine atom at the para position of the phenyl ring affects the electronic properties of the molecule, potentially enhancing its binding affinity to certain proteins. These structural attributes explain why queries like "fluorophenyl cyclopropylamine properties" and "amine-functionalized cyclopropane derivatives" appear frequently in scientific literature searches.

In pharmaceutical applications, 2-(4-Fluorophenyl)cyclopropan-1-amine serves as a key intermediate for developing potential drug candidates. The compound's structure aligns with current trends in fragment-based drug design, where small, rigid molecules are used to build more complex pharmaceuticals. Recent patent analyses show growing interest in this fluorinated amine compound for central nervous system targets, with researchers investigating its potential in addressing neurological conditions.

The synthetic chemistry community has developed various methods to produce 2-(4-Fluorophenyl)cyclopropan-1-amine, with searches for "879396-75-5 synthesis route" being particularly common. Modern approaches often involve catalytic cyclopropanation of appropriate alkenes followed by amine functionalization. The choice of synthetic pathway significantly impacts the compound's purity and yield, crucial factors for research and development applications.

Material science applications of 2-(4-Fluorophenyl)cyclopropan-1-amine are emerging as another area of interest. The compound's rigid structure and potential for molecular self-assembly make it attractive for designing advanced materials. Researchers exploring "fluorinated cyclopropylamine materials" often investigate its use in creating specialized coatings or as a building block for functional polymers with unique electronic properties.

Market trends indicate growing demand for fine chemicals like 2-(4-Fluorophenyl)cyclopropan-1-amine, particularly in regions with strong pharmaceutical and biotechnology sectors. The compound's CAS number (879396-75-5) serves as a crucial identifier in chemical commerce, ensuring precise specification in global supply chains. Current market analysis reveals increasing inquiries from research institutions and contract development organizations.

Quality control aspects of 2-(4-Fluorophenyl)cyclopropan-1-amine are critical for research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the compound's identity and purity. These quality assurance measures address common researcher concerns about "CAS 879396-75-5 purity standards" and "fluorophenyl cyclopropylamine characterization."

Storage and handling recommendations for 2-(4-Fluorophenyl)cyclopropan-1-amine follow standard protocols for amine-containing compounds. Proper storage conditions typically include protection from moisture and oxygen, often under inert atmosphere, to maintain stability. These precautions respond to frequent searches about "cyclopropylamine derivative storage" and "fluorinated amine stability."

The future research potential of 2-(4-Fluorophenyl)cyclopropan-1-amine appears promising, particularly in light of current trends toward structure-activity relationship studies and fragment-based screening. Its combination of a rigid cyclopropane scaffold with a fluorinated aromatic system offers multiple vectors for molecular modification, making it a versatile building block for drug discovery programs.

Environmental and safety considerations for 2-(4-Fluorophenyl)cyclopropan-1-amine follow standard laboratory chemical protocols. While not classified as highly hazardous, proper laboratory safety measures should always be observed when handling this or any chemical compound. This addresses common queries about "cyclopropylamine safety data" and "fluorophenyl compound handling."

In conclusion, 2-(4-Fluorophenyl)cyclopropan-1-amine (CAS No. 879396-75-5) represents an important chemical intermediate with diverse applications in pharmaceutical research and material science. Its unique structural features and synthetic versatility continue to make it a compound of significant interest to researchers worldwide, as evidenced by the growing number of scientific publications and patent applications referencing this fluorinated cyclopropylamine derivative.